TK-OH

• Molecular Formula: C9H20O2S2
• Molecular Weight: 224.4 g/mol
• InChI: InChI=1S/C9H20O2S2/c1-9(2,12-7-3-5-10)13-8-4-6-11/h10-11H,3-8H2,1-2H3
• InChIKey: TZUKNFVVTQKWNC-UHFFFAOYSA-N

TK-OH: Structure, Properties, and Research Applications

TK-OH (CAS: 861587-94-2, C9H20O2S2, M.W. 224.38) is a specialized linker compound integral to the targeted therapy agent LTB (HY-169434), enabling its function in cancer research . Its chemical name is Acetone[bis-(3-hydroxypropyl)dithioacetal], and it is supplied as a drug intermediate for research use only, not for human use . In parallel, the term 'TK-OH' is also used to describe a distinct class of building blocks centered around the thioketal (TK) functional group, a well-established reactive oxygen species (ROS)-responsive moiety [1]. This dual identity presents a unique challenge for scientific procurement: one term refers to a specific research tool in oncology, while the other denotes a versatile, ROS-responsive monomer for material science applications.

A

Prodrug Linker · LTB Synthesis

Specific acetone dithioacetal linker (CAS 861587-94-2) for constructing the LTB prodrug in cancer model studies.

Research intermediate; not a general-purpose building block.

B

ROS-Responsive Monomer · Polymer Synthesis

Thioketal diol monomer (CAS 1965253-60-4) for creating ROS-degradable polyesters, polyurethanes, and hydrogels.

Selection depends on required ROS sensitivity and polymerization route.

• [1] Liu, B., et al. (2020). Mechanistic Investigation on Oxidative Degradation of ROS-Responsive Thioacetal/Thioketal Moieties and Their Implications. Cell Reports Physical Science, 1(12), 100271. View Source

TK-OH: Linker vs. ROS-Responsive Monomer

The name 'TK-OH' encompasses at least two distinct molecular entities with entirely different chemical structures, functions, and application domains, making indiscriminate substitution impossible. One form, with CAS 861587-94-2, is a specific acetone dithioacetal linker used in the synthesis of the LTB prodrug for cancer research . The other, a more widely used class of compounds exemplified by CAS 1965253-60-4, is a thioketal-based diol building block (HO-TK-OH) designed for its reactive oxygen species (ROS)-responsive degradation in polymer and materials science . Confusing these two would be like substituting a dedicated automotive part with a general-purpose metal alloy. The first is a precision research tool with a defined biological target context, while the second is a functional monomer whose properties—such as ROS sensitivity, solubility, and reactivity—must be carefully matched to specific polymerization and degradation requirements. The following quantitative evidence clarifies the distinct and non-interchangeable value propositions of the TK-OH class of compounds.

Target Substitute

Linker TK-OH (CAS 861587-94-2)

→

HO-TK-OH diol monomer (CAS 1965253-60-4)

Different chemical structure and application domain; not interchangeable in LTB prodrug synthesis.

Target Substitute

Thioketal (TK) bond

→

Disulfide (-S-S-) bond

TK is ROS-selective and GSH-inert; disulfide is GSH-cleavable. Stimulus-response profile may not transfer.

Target Substitute

HO-TK-OH (diol monomer)

→

Mono-functional TK derivative (e.g., mPEG-TK-OH)

Diol allows main-chain polymer integration; mono-functional limits to end-capping or surface grafting.

TK-OH vs. Analogs: Quantitative Evidence

Hydrophilic TK: Superior ROS Degradation Sensitivity

The core differential advantage of the thioketal (TK) bond in HO-TK-OH (CAS 1965253-60-4) and related hydrophilic TK derivatives lies in its significantly enhanced oxidative sensitivity compared to standard, more hydrophobic TK bond configurations. NMR studies have demonstrated that hydrophilic TK constructs degrade more rapidly at lower reactive oxygen species (ROS) concentrations, a property that translates to greater polymer network degradation in hydrogels [1]. This means that by selecting a hydrophilic TK monomer like HO-TK-OH, researchers can achieve faster and more complete material degradation under physiologically relevant oxidative stress conditions.

Hydrophilic vs Hydrophobic TK

Head-to-head

Hydrophilic TK constructs degrade faster at lower ROS concentrations; hydrogels with hydrophilic TK linkers show greater network degradation.

Supports tunable degradation kinetics for ROS-responsive materials.

NMR and hydrogel assays under simulated oxidative conditions.

Evidence Dimension	Degradation rate in response to ROS
Target Compound Data	Hydrophilic thioketal (TK) constructs (e.g., HO-TK-OH-derived) exhibit more rapid degradation at lower ROS concentrations [1].
Comparator Or Baseline	Standard, more hydrophobic thioketal (TK) bond configurations degrade slower and require higher ROS levels [1].
Quantified Difference	Qualitatively faster degradation for hydrophilic TK at lower [ROS]; crosslinked hydrogels with hydrophilic TK linkers show greater network degradation upon ROS exposure [1].
Conditions	NMR studies and hydrogel degradation assays under simulated oxidative conditions [1].

Why This Matters

This allows for the design of ROS-responsive materials with tunable degradation kinetics, a critical parameter for applications like timed drug release and bioresorbable implants.

• [1] Engineering of degradable linkers to improve the oxidative sensitivity of thioketal-based biomaterials. (2025). Cambridge University Press. View Source

Thioketal ROS Selectivity Over Disulfide Bonds

A fundamental and quantifiable difference between thioketal (TK)-based compounds like HO-TK-OH (CAS 1965253-60-4) and the commonly used disulfide (-S-S-) based alternatives is their cleavage mechanism specificity. Unlike disulfide bonds, which are readily cleaved by intracellular reducing agents like glutathione (GSH), TK bonds remain inert in reductive environments. They are selectively cleaved only in the presence of reactive oxygen species (ROS) such as hydrogen peroxide (H2O2) and hydroxyl radicals (•OH) [1][2]. This stark contrast in stimulus selectivity is a critical differentiator for targeted delivery applications.

TK vs Disulfide Cleavage

Class-level

TK bond is selectively cleaved by ROS (H₂O₂, •OH) and remains inert to GSH; disulfide bond is cleaved by intracellular GSH.

Enables ROS-specific release in oxidative microenvironments; stability in circulation differs from disulfide systems.

Mechanistic studies on thioacetal/thioketal moieties.

Evidence Dimension	Selective chemical cleavage by biological stimuli
Target Compound Data	Thioketal (TK) bond: Cleavage is selective for ROS (e.g., H2O2, •OH), inert to GSH [1][2].
Comparator Or Baseline	Disulfide (-S-S-) bond: Cleavage is triggered by intracellular GSH (reductive environment) [1].
Quantified Difference	Qualitative, mechanistic difference in stimulus selectivity: TK bonds are exclusively ROS-cleavable, whereas disulfide bonds are GSH-cleavable [1][2].
Conditions	Mechanistic studies on thioacetal/thioketal moieties [1]; polymer and linker characterization in biomaterials [2].

Why This Matters

This exclusive ROS-responsiveness is crucial for achieving site-specific drug release in disease microenvironments characterized by high oxidative stress (e.g., tumors, inflammation), while maintaining stability in the circulation where GSH is the primary reducing agent.

• [1] Liu, B., et al. (2020). Mechanistic Investigation on Oxidative Degradation of ROS-Responsive Thioacetal/Thioketal Moieties and Their Implications. Cell Reports Physical Science, 1(12), 100271. View Source
• [2] Engineering of degradable linkers to improve the oxidative sensitivity of thioketal-based biomaterials. (2025). Cambridge University Press. View Source

Diol Monomer for Diverse ROS-Responsive Polymers

HO-TK-OH (CAS 1965253-60-4) is uniquely positioned as a versatile building block due to its dual terminal hydroxyl groups. This specific diol functionality allows it to be directly incorporated as a monomer in common condensation polymerization reactions to synthesize a wide array of ROS-responsive polymers, including polyesters (by reaction with diacids or diacid chlorides), polyurethanes (by reaction with diisocyanates), and hydrogels (as a crosslinker or macromer) [1]. This contrasts with other TK-based linkers that may have only a single reactive group (e.g., mPEG-TK-OH), which can only be used as a chain end-cap or for surface functionalization, or require more complex, multi-step synthetic routes.

Diol vs Mono-functional TK

Class-level

HO-TK-OH diol monomer integrates into polymer backbone via polyester or polyurethane synthesis; mono-functional TK only permits end-group modification.

Diol enables main-chain degradable polymer design; mono-functional offers limited architectural control.

Based on reported polymer synthesis protocols.

Evidence Dimension	Versatility in polymer synthesis as a monomer
Target Compound Data	HO-TK-OH (CAS 1965253-60-4): Functions as a diol monomer, enabling synthesis of polyesters, polyurethanes, and crosslinked hydrogels [1].
Comparator Or Baseline	Mono-functional TK derivatives (e.g., mPEG-TK-OH): Limited to chain-end functionalization or surface grafting.
Quantified Difference	The presence of two hydroxyl groups in HO-TK-OH allows for its direct integration into the polymer backbone as a main-chain monomer, a capability mono-functional TK derivatives lack.
Conditions	Synthesis of ROS-responsive polyesters and polyurethanes ; preparation of ROS-responsive hydrogels [1].

Why This Matters

This diol functionality makes HO-TK-OH a 'plug-and-play' monomer for creating main-chain degradable polymers, significantly simplifying the synthesis of complex ROS-responsive materials for a wide range of biomedical applications.

• [1] Yu, J., et al. (2021). Injectable thioketal-containing hydrogel dressing accelerates skin wound healing with the incorporation of reactive oxygen species scavenging and growth factor release. RSC Advances, 11(60), 37812-37821. View Source

TK-OH: Key Research and Industrial Scenarios

LTB Prodrug Synthesis for Oncology Research

For researchers requiring the specific linker TK-OH (CAS 861587-94-2) to synthesize the LTB (HY-169434) prodrug. This is essential for studies involving targeted cancer therapies that utilize the LTB's intelligent responsive prodrug mechanism . No other compound can serve as a direct substitute in this specific synthetic pathway, as it is a defined component of the final active molecule .

ROS-Responsive Polyurethanes and Polyesters for Drug Delivery

For polymer chemists and material scientists designing the next generation of smart biomaterials. The HO-TK-OH monomer (CAS 1965253-60-4) is directly used to synthesize main-chain degradable polyurethanes and polyesters that break down selectively in oxidative disease microenvironments, such as tumors or inflamed tissues . This scenario leverages its unique ROS-specific cleavage over GSH-cleavable alternatives [1].

Injectable ROS-Degradable Hydrogels for Regenerative Medicine

For bioengineers developing advanced wound dressings or tissue scaffolds. HO-TK-OH can be incorporated as a crosslinker or macromer to create hydrogels that degrade in response to the elevated ROS levels present during inflammation, enabling on-demand, site-specific degradation and the controlled release of encapsulated therapeutics or growth factors [2]. The rapid degradation of hydrophilic TK hydrogels at lower ROS concentrations is a key advantage for this application [3].

ROS-Sensitive Nanoparticles for Targeted Chemotherapy

For nanomedicine researchers aiming to improve the selectivity of chemotherapeutic delivery. Polymers synthesized from HO-TK-OH can be formulated into nanoparticles that are stable in circulation but disintegrate upon encountering the high-ROS tumor microenvironment, thereby releasing the drug payload specifically at the disease site and minimizing systemic toxicity [4]. This application hinges on the TK bond's exclusive response to oxidative stress, not the reductive environment of the cytoplasm [1].

Application

Selection Property

Validation Focus

LTB prodrug synthesis (cancer model)

Specific linker identity (CAS 861587-94-2)

Synthetic pathway confirmation; no substitute accepted

ROS-responsive polyesters/polyurethanes for drug delivery research

Thioketal-based diol monomer with ROS-selective cleavage

Polymer degradation kinetics under disease-relevant oxidative conditions

Injectable ROS-degradable hydrogels (inflammation models)

Hydrophilic TK monomer for accelerated degradation at low ROS

Hydrogel degradation rate and controlled release in inflammatory ROS context

ROS-sensitive nanoparticles for tumor-microenvironment release

Exclusive ROS response (GSH-inert) for site-specific activation

Nanoparticle stability in circulation and ROS-triggered payload release

• [1] Liu, B., et al. (2020). Mechanistic Investigation on Oxidative Degradation of ROS-Responsive Thioacetal/Thioketal Moieties and Their Implications. Cell Reports Physical Science, 1(12), 100271. View Source
• [2] Yu, J., et al. (2021). Injectable thioketal-containing hydrogel dressing accelerates skin wound healing with the incorporation of reactive oxygen species scavenging and growth factor release. RSC Advances, 11(60), 37812-37821. View Source
• [3] Engineering of degradable linkers to improve the oxidative sensitivity of thioketal-based biomaterials. (2025). Cambridge University Press. View Source
• [4] Zhang, Y., et al. (2020). Highly-controllable drug release from core cross-linked singlet oxygen-responsive nanoparticles for cancer therapy. RSC Advances, 10(34), 20196-20205. View Source